(4R,5R)-4-Methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid

• IUPAC Name: (4R,5R)-4-methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid
• InChI: InChI=1S/C9H12N2O2/c1-5-6(9(12)13)2-3-8-7(5)4-10-11-8/h4-6H,2-3H2,1H3,(H,10,11)(H,12,13)/t5-,6-/m1/s1
• InChI Key: DRTQGXBVFSTOGO-PHDIDXHHSA-N
• Canonical SMILES: CC1C(CCC2=C1C=NN2)C(=O)O
• Isomeric SMILES: C[C@@H]1[C@@H](CCC2=C1C=NN2)C(=O)O
• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• CAS No.: 2126144-36-1

Description

(4R,5R)-4-Methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid is a useful research compound. Its molecular formula is C9H12N2O2 and its molecular weight is 180.207. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Approaches: A series of t-4-aryl-3,c-6-dihydroxy-6-methyl-4,5,6,7-tetrahydro-1H-indazole-r-5-carboxylic acid isopropyl esters were synthesized using conventional methods from cyclic β-keto esters. This involved detailed spectral analysis to confirm the indazole structure and study the stereochemistry (Murugavel, Amirthaganesan, & Sabapathy Mohan, 2010).

Chemical Properties and Reactions

• Ligand Synthesis: The optically active pyrazole 4R-methyl-7R-isopropyl-4,5,6,7-tetrahydro-indazole was prepared from (−)-menthone and used for preparing various ligands. These were then utilized in palladium-catalyzed allylic alkylation reactions, demonstrating the utility of this compound in complex organic synthesis (Bovens, Togni, & Venanzi, 1993).

Novel Derivatives and Their Applications

• Development of Derivatives: A small series of tetrahydroindazoles, including derivatives of the target compound, were prepared using microwave irradiation. This method offered improved yields and shorter reaction times. The in vitro antioxidant activity of these compounds was evaluated, highlighting their potential in pharmaceutical applications (Polo et al., 2016).

Molecular Structure and Resonance States

• Structural Analysis: Experimental nuclear magnetic resonance (NMR) spectroscopy and theoretical calculations were conducted on 4-Methyl-1H-Indazole-5-Boronic Acid, a molecule similar in structure to the target compound. The study revealed different resonance states under varying temperatures, indicating complex behavior of such molecules (Dikmen, 2018).